![molecular formula C17H29N3 B5850013 N,N-diethyl-4-[(4-ethyl-1-piperazinyl)methyl]aniline](/img/structure/B5850013.png)
N,N-diethyl-4-[(4-ethyl-1-piperazinyl)methyl]aniline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N-diethyl-4-[(4-ethyl-1-piperazinyl)methyl]aniline, also known as DEEP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. DEEP belongs to the class of compounds known as piperazine derivatives, which have been widely studied for their pharmacological properties.
Mechanism of Action
The exact mechanism of action of N,N-diethyl-4-[(4-ethyl-1-piperazinyl)methyl]aniline is not fully understood, but it is believed to act through modulation of the central nervous system. This compound has been shown to bind to the mu-opioid receptor, which is involved in pain perception, and may also interact with other receptors involved in inflammation and allergy.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including analgesia, sedation, and antihistaminic effects. These effects are thought to be mediated through its interactions with various receptors in the central nervous system.
Advantages and Limitations for Lab Experiments
One advantage of N,N-diethyl-4-[(4-ethyl-1-piperazinyl)methyl]aniline as a research tool is its well-characterized pharmacological properties, which make it a useful tool for investigating the mechanisms of pain, inflammation, and allergy. However, one limitation is its potential for toxicity, which must be carefully monitored in laboratory experiments.
Future Directions
There are several potential future directions for research on N,N-diethyl-4-[(4-ethyl-1-piperazinyl)methyl]aniline. One area of interest is its potential as a therapeutic agent for pain and inflammation. Additionally, further investigation is needed to fully understand its mechanism of action and potential interactions with other drugs. Finally, there is potential for the development of new derivatives of this compound with improved pharmacological properties.
Synthesis Methods
N,N-diethyl-4-[(4-ethyl-1-piperazinyl)methyl]aniline can be synthesized through a multi-step process involving the reaction of piperazine with various reagents. One commonly used method involves the reaction of piperazine with N,N-diethylformamide dimethyl acetal, followed by the addition of formaldehyde and aniline. The resulting product is then purified through a series of chromatography steps to obtain pure this compound.
Scientific Research Applications
N,N-diethyl-4-[(4-ethyl-1-piperazinyl)methyl]aniline has been shown to exhibit a range of pharmacological properties, including analgesic, anti-inflammatory, and antihistaminic effects. These properties have led to its investigation as a potential therapeutic agent for various medical conditions, including pain, inflammation, and allergies.
Properties
IUPAC Name |
N,N-diethyl-4-[(4-ethylpiperazin-1-yl)methyl]aniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H29N3/c1-4-18-11-13-19(14-12-18)15-16-7-9-17(10-8-16)20(5-2)6-3/h7-10H,4-6,11-15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQIFAVDIUNKICQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CC2=CC=C(C=C2)N(CC)CC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H29N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.